Cas no 2096336-88-6 ([4-Chloro-5-(pyridin-3-ylmethoxy)-2-(trifluoromethyl)phenyl]boronic acid)

• Product Name: [4-Chloro-5-(pyridin-3-ylmethoxy)-2-(trifluoromethyl)phenyl]boronic acid
• CAS No: 2096336-88-6
• MF: C₁₃H₁₀BClF₃NO₃
• MW: 331.4826130867
• MDL: MFCD20441810
• CID: 4638075
• Update Time: 2025-10-31

[4-Chloro-5-(pyridin-3-ylmethoxy)-2-(trifluoromethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [4-chloro-5-(pyridin-3-ylmethoxy)-2-(trifluoromethyl)phenyl]boronic acid
• (4-Chloro-5-(pyridin-3-ylmethoxy)-2-(trifluoromethyl)phenyl)boronic acid
• V9989
• [4-Chloro-5-(pyridin-3-ylmethoxy)-2-(trifluoromethyl)phenyl]boronic acid

• MDL： MFCD20441810
• Inchi： 1S/C13H10BClF3NO3/c15-11-4-9(13(16,17)18)10(14(20)21)5-12(11)22-7-8-2-1-3-19-6-8/h1-6,20-21H,7H2
• InChI Key： QZKFKIXASCXOFN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(B(O)O)C=C1OCC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• Topological Polar Surface Area: 62.6

Additional information on [4-Chloro-5-(pyridin-3-ylmethoxy)-2-(trifluoromethyl)phenyl]boronic acid

Introduction to [4-Chloro-5-(pyridin-3-ylmethoxy)-2-(trifluoromethyl)phenyl]boronic Acid (CAS No. 2096336-88-6)

The compound [4-Chloro-5-(pyridin-3-ylmethoxy)-2-(trifluoromethyl)phenyl]boronic acid, identified by the CAS number 2096336-88-6, is a highly specialized organic molecule with significant applications in the field of organic synthesis and materials science. This compound is particularly notable for its unique structural features, which include a boronic acid group attached to a phenyl ring substituted with a trifluoromethyl group, a chlorine atom, and a pyridin-3-ylmethoxy substituent. These features make it an essential building block in the construction of complex molecular architectures, particularly in the context of cross-coupling reactions such as Suzuki-Miyaura coupling.

Recent advancements in the synthesis and application of boronic acids have highlighted their versatility in modern organic chemistry. The presence of the boronic acid group in this compound facilitates its use as a coupling partner in various cross-coupling reactions, enabling the formation of biaryl structures that are critical in drug discovery and materials development. The trifluoromethyl group, on the other hand, introduces electronic and steric effects that can significantly influence the reactivity and selectivity of the molecule in these reactions.

One of the most intriguing aspects of [4-Chloro-5-(pyridin-3-ylmethoxy)-2-(trifluoromethyl)phenyl]boronic acid is its potential role in the development of advanced materials. Recent studies have demonstrated that such boronic acid-containing compounds can serve as precursors for the synthesis of highly functionalized aromatic polymers, which exhibit exceptional thermal stability and electronic properties. These polymers have found applications in high-performance electronics, optoelectronics, and energy storage devices.

In addition to its synthetic applications, this compound has also been explored for its biological activity. Research indicates that the combination of the trifluoromethyl group and the pyridin-3-ylmethoxy substituent may confer unique pharmacokinetic properties to the molecule, making it a promising candidate for drug development. Specifically, it has been suggested that this compound could serve as an intermediate in the synthesis of bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders.

The synthesis of [4-Chloro-5-(pyridin-3-ylmethoxy)-2-(trifluoromethyl)phenyl]boronic acid involves a multi-step process that typically begins with the preparation of an aryl halide precursor. This precursor is then subjected to nucleophilic substitution or coupling reactions to introduce the boronic acid functionality. Recent optimizations in these synthetic protocols have significantly improved yields and purity levels, making this compound more accessible for research and industrial applications.

From an environmental perspective, there is growing interest in understanding the ecological impact of compounds like [4-Chloro-5-(pyridin-3-ylmethoxy)-2-(trifluoromethyl)phenyl]boronic acid. Studies are currently underway to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that while this compound exhibits low acute toxicity, long-term exposure studies are necessary to fully evaluate its environmental footprint.

In conclusion, [4-Chloro-5-(pyridin-3-ylmethoxy)-2-(trifluoromethyl)phenyl]boronic acid (CAS No. 2096336-88-6) represents a cutting-edge material with diverse applications across multiple scientific disciplines. Its unique structure enables it to play a pivotal role in organic synthesis, materials science, and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is poised to become an indispensable tool for scientists and engineers working at the forefront of modern chemistry.